![molecular formula C6H13NO2 B014973 1-Nitrohexane CAS No. 646-14-0](/img/structure/B14973.png)
1-Nitrohexane
Overview
Description
1-Nitrohexane is an organic compound with the linear formula CH3(CH2)5NO2 . It has a molecular weight of 131.17 .
Molecular Structure Analysis
The molecular structure of 1-Nitrohexane includes a total of 21 bonds. There are 8 non-H bonds, 2 multiple bonds, 5 rotatable bonds, 2 double bonds, and 1 nitro group (aliphatic) .Physical And Chemical Properties Analysis
1-Nitrohexane has a refractive index of 1.423 (lit.), a boiling point of 91-92 °C/24 mmHg (lit.), and a density of 0.94 g/mL at 25 °C (lit.) .Scientific Research Applications
Organic Synthesis
1-Nitrohexane serves as a precursor in organic synthesis, particularly in the preparation of silyl nitronates. These nitronates are valuable intermediates in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals .
Electrochemical Studies
The compound is used in electrochemical studies to understand the reduction behavior of nitro compounds. The electroreduction of 1-nitrohexane has been studied in the absence and presence of alcohols like n-octanol and n-decanol . This research can lead to advancements in electrochemical sensors and energy storage systems.
Chemical Reactions Mechanism Analysis
1-Nitrohexane is involved in studies to elucidate the mechanisms of chemical reactions. For instance, its reaction with sodium polysulfides and sodium hydroxide has been analyzed to understand the Michael addition reaction and other transformation pathways .
Mass Spectrometry
In mass spectrometry, 1-nitrohexane’s mass spectrum is used as a reference to identify and quantify this compound in various samples. This application is crucial in environmental analysis, forensic science, and quality control in industrial settings .
Thermochemical Data Collection
The National Institute of Standards and Technology (NIST) collects thermochemical data on 1-nitrohexane, which is essential for understanding its physical and chemical properties. This information is vital for scientists and engineers who work with this compound in various applications .
Safety and Hazards
Mechanism of Action
Target of Action
1-Nitrohexane is a nitroalkane, a class of compounds known for their oxidizing properties . The primary targets of 1-Nitrohexane are reducing agents, including hydrides, sulfides, and nitrides . These substances can react with 1-Nitrohexane, leading to a vigorous reaction that may culminate in a detonation .
Mode of Action
1-Nitrohexane interacts with its targets through oxidation reactions . As an oxidizing agent, it has the ability to accept electrons from reducing agents . This interaction can lead to a vigorous reaction, especially when mixed with strong reducing agents .
Pharmacokinetics
It is known that 1-nitrohexane is insoluble in water , which may impact its absorption and distribution in the body
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-Nitrohexane. For instance, its reactivity can be influenced by the presence of reducing agents in the environment . Additionally, its physical state and reactivity may be affected by temperature and pressure. It’s also worth noting that 1-Nitrohexane is combustible , so its stability and safety can be influenced by the presence of heat, sparks, or flames.
properties
IUPAC Name |
1-nitrohexane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEYJIFXFOHFGCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 | |
Record name | 1-NITROHEXANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20777 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3025758 | |
Record name | 1-Nitrohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3025758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-nitrohexane is a clear colorless liquid. Insoluble in water. (NTP, 1992) | |
Record name | 1-NITROHEXANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20777 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Boiling Point |
356 to 358 °F at 760 mmHg (NTP, 1992) | |
Record name | 1-NITROHEXANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20777 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
Insoluble (NTP, 1992) | |
Record name | 1-NITROHEXANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20777 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Density |
0.939 (NTP, 1992) - Less dense than water; will float | |
Record name | 1-NITROHEXANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20777 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Product Name |
1-Nitrohexane | |
CAS RN |
646-14-0, 25495-95-8 | |
Record name | 1-NITROHEXANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20777 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 1-Nitrohexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=646-14-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Nitrohexane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000646140 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Nitrohexane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025495958 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Nitrohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3025758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-nitrohexane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.426 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-NITROHEXANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/18XLQ74WTH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: While the provided research focuses primarily on the chemical and physical properties of 1-nitrohexane, some studies shed light on its interactions with biological systems. For example, research indicates that garlic peroxidase (POX1B) can potentially metabolize 1-nitrohexane. This interaction was observed through the formation of Fe(II)-nitrosoalkane complexes when 1-nitrohexane was exposed to POX1B in the presence of sodium dithionite. [] This finding suggests that 1-nitrohexane might undergo metabolic transformations in biological systems. Further research is needed to fully understand the implications of this interaction.
A: 1-Nitrohexane has the molecular formula C6H13NO2 and a molecular weight of 131.17 g/mol. [] Spectroscopic data, such as NMR or IR spectra, were not provided in the research papers.
A: The ideal gas enthalpy of formation for 1-nitrohexane has been estimated to be -185.351 kJ/mol at 298.15 K. [] Additionally, the enthalpy of formation for liquid 1-nitrohexane was determined to be -241.835 kJ/mol at the same temperature. [] These values provide insight into the energy changes associated with the formation of 1-nitrohexane under different conditions.
A: Crystallographic studies have provided valuable insights into how nitroalkanes, like 1-nitrohexane, interact with enzymes like nitroalkane oxidase. Research using the D402N mutant of nitroalkane oxidase, which exhibits negligible activity with neutral nitroalkanes, revealed that 1-nitrohexane binds within the enzyme's active site. [] The aliphatic chain of 1-nitrohexane extends into a tunnel leading to the enzyme surface, while the oxygen atoms of its nitro group interact with specific amino acid residues and the 2'-hydroxyl group of the flavin adenine dinucleotide (FAD) cofactor. [] These structural insights suggest that the length and flexibility of the aliphatic chain, along with the spatial orientation of the nitro group, play crucial roles in the binding affinity and potential for enzymatic transformation of nitroalkanes.
A: Interestingly, a recent study identified 1-nitrohexane as a potential tear fluid biomarker for Superior Limbic Keratoconjunctivitis (SLK), a chronic inflammatory eye disease. [] The study found a significant increase in 1-nitrohexane levels in the tear fluid of SLK patients compared to healthy controls. [] While further validation is needed, this finding suggests that 1-nitrohexane could potentially be used in diagnostic or prognostic tools for SLK.
ANone: The research papers provided do not delve into the environmental impact or degradation pathways of 1-nitrohexane. Given its potential toxicity, it is essential to consider appropriate waste management and disposal methods to minimize potential ecological risks.
A: 1-nitrohexane can be used as a reagent in organic synthesis. For example, it can be utilized in the [5+1] annulation reaction with Morita-Baylis-Hillman adducts to synthesize 1,3,4-trisubstituted benzenes. [] In this reaction, 1-nitrohexane acts as the one-carbon source for the benzene ring formation. This highlights the potential use of 1-nitrohexane in building complex molecules.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.